Cas no 436095-78-2 (N-4-(5-Mercapto-1,3,4oxadiazol-2-yl)-phenyl-methanesulfonamide)

• Product Name: N-4-(5-Mercapto-1,3,4oxadiazol-2-yl)-phenyl-methanesulfonamide
• CAS No: 436095-78-2
• MF: C₉H₉N₃O₃S₂
• MW: 271.31605887413
• CID: 333749
• PubChem ID: 1132853
• Update Time: 2025-04-19

N-4-(5-Mercapto-1,3,4oxadiazol-2-yl)-phenyl-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-(4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)phenyl]-
• N-[4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)phenyl]methanesulfonamide
• N-[4-(5-Mercapto-[1,3,4]oxadiazol-2-yl)-phenyl]-methanesulfonamide
• AC1LMMO2
• AG-F-54160
• CTK4I7574
• KB-103592
• MolPort-000-068-854
• 2,4-DIFLUORO-1-VINYL-BENZENE
• 436095-78-2
• SR-01000349766-1
• DTXSID40360630
• SR-01000349766
• n-[4-(5-mercapto-[1,3,4]oxadiazol-2-yl)phenyl]methanesulfonamide
• N-(4-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenyl)methanesulfonamide
• AKOS000701689
• N-4-(5-Mercapto-1,3,4oxadiazol-2-yl)-phenyl-methanesulfonamide

• MDL： MFCD04035410
• Inchi： 1S/C9H9N3O3S2/c1-17(13,14)12-7-4-2-6(3-5-7)8-10-11-9(16)15-8/h2-5,12H,1H3,(H,11,16)
• InChI Key： DHGOOCPNKFWIFL-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C2=NNC(O2)=S)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 271.00900
• Monoisotopic Mass: 271.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 397.1°Cat760mmHg
• Flash Point: 194°C
• Refractive Index: 1.713
• PSA: 132.27000
• LogP: 2.55060

N-4-(5-Mercapto-1,3,4oxadiazol-2-yl)-phenyl-methanesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT